Cas no 2757952-49-9 (1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid)

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid structure
2757952-49-9 structure
Product Name:1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
CAS No:2757952-49-9
MF:C10H10F3N3O5S
MW:341.263711452484
CID:5927790
PubChem ID:165753108
Update Time:2025-07-15

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-37100906
    • 2757952-49-9
    • 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
    • Inchi: 1S/C10H10F3N3O5S/c11-10(12,13)9(19)15-7-6(8(17)18)3-14-16(7)5-1-2-22(20,21)4-5/h3,5H,1-2,4H2,(H,15,19)(H,17,18)
    • InChI Key: BXRAUBORSCFSIA-UHFFFAOYSA-N
    • SMILES: S1(CCC(C1)N1C(=C(C(=O)O)C=N1)NC(C(F)(F)F)=O)(=O)=O

Computed Properties

  • Exact Mass: 341.02932609g/mol
  • Monoisotopic Mass: 341.02932609g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 127Ų

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37100906-0.05g
1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
2757952-49-9 95.0%
0.05g
$563.0 2025-03-18
Enamine
EN300-37100906-0.1g
1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
2757952-49-9 95.0%
0.1g
$591.0 2025-03-18
Enamine
EN300-37100906-0.25g
1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
2757952-49-9 95.0%
0.25g
$617.0 2025-03-18
Enamine
EN300-37100906-0.5g
1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
2757952-49-9 95.0%
0.5g
$645.0 2025-03-18
Enamine
EN300-37100906-1.0g
1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
2757952-49-9 95.0%
1.0g
$671.0 2025-03-18
Enamine
EN300-37100906-2.5g
1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
2757952-49-9 95.0%
2.5g
$1315.0 2025-03-18
Enamine
EN300-37100906-5.0g
1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
2757952-49-9 95.0%
5.0g
$1945.0 2025-03-18
Enamine
EN300-37100906-10.0g
1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid
2757952-49-9 95.0%
10.0g
$2884.0 2025-03-18

Additional information on 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid

Introduction to 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid (CAS No. 2757952-49-9)

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2757952-49-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique arrangement of functional groups in its molecular framework, including a dioxothiolane moiety and a trifluoroacetamide substituent, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The dioxothiolane group in this molecule introduces a thiolic moiety, which is well-documented for its ability to participate in various biochemical interactions. Thiols are well-known for their role in enzyme inhibition and redox reactions, making this compound potentially valuable in the development of enzyme-targeted therapies. Additionally, the presence of a trifluoroacetamide group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. The combination of these features makes 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid an intriguing subject for further investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Pyrazole derivatives have been extensively studied due to their versatility and efficacy in various pharmacological applications. For instance, pyrazole-based compounds have shown promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The specific structural features of 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid, particularly the interplay between the dioxothiolane and trifluoroacetamide groups, suggests that it may exhibit unique pharmacological properties.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The thiolic group can engage in disulfide bond formation with cysteine residues in proteins, which is a common mechanism employed by many bioactive molecules. This interaction can lead to the modulation of enzyme activity or protein-protein interactions. Furthermore, the trifluoroacetamide group can influence cell signaling pathways by affecting receptor binding or metabolic processes. These dual mechanisms make 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid a multifaceted compound with broad therapeutic implications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets more accurately. These tools have been instrumental in identifying potential drug candidates before they enter costly and time-consuming experimental phases. In the case of CAS No. 2757952-49-9, computational studies have suggested that it may bind effectively to certain enzymes implicated in inflammation and oxidative stress. This aligns with current trends in drug development, where targeting these pathways is crucial for treating chronic diseases.

The synthesis of 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(2,2,2-trifluoroacetamido)-1H-pyrazole-4-carboxylic acid presents an interesting challenge due to its complex structural framework. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to build intricate structures with high precision. The ability to synthesize this compound efficiently is essential for advancing its preclinical and clinical development.

In conclusion,CAS No. 2757952-49-9 represents a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features and predicted biological activities make it a valuable asset for researchers exploring new therapeutic strategies. As our understanding of biochemical pathways continues to evolve,so too does our ability to harness compounds like this one for medical benefit。The future research directions for this molecule should focus on elucidating its mechanism of action,optimizing its pharmacokinetic properties,and evaluating its efficacy in preclinical models。By doing so,we can unlock its full potential as a therapeutic agent.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd